C75
C75
4-methylene-2-octyl-5-oxo-3-oxolanecarboxylic acid is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
218137-86-1
VCID:
VC0003891
InChI:
InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)
SMILES:
CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O
Molecular Formula:
C14H22O4
Molecular Weight:
254.32 g/mol
C75
CAS No.: 218137-86-1
Cat. No.: VC0003891
Molecular Formula: C14H22O4
Molecular Weight: 254.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-methylene-2-octyl-5-oxo-3-oxolanecarboxylic acid is a gamma-lactone. |
|---|---|
| CAS No. | 218137-86-1 |
| Molecular Formula | C14H22O4 |
| Molecular Weight | 254.32 g/mol |
| IUPAC Name | 4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid |
| Standard InChI | InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16) |
| Standard InChI Key | VCWLZDVWHQVAJU-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
| Canonical SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
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